![molecular formula C18H18F2N2O4S B2571395 1-cyclopropyl-4-((1-((2,6-difluorophenyl)sulfonyl)azetidin-3-yl)oxy)-6-methylpyridin-2(1H)-one CAS No. 2034290-29-2](/img/structure/B2571395.png)
1-cyclopropyl-4-((1-((2,6-difluorophenyl)sulfonyl)azetidin-3-yl)oxy)-6-methylpyridin-2(1H)-one
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Description
1-cyclopropyl-4-((1-((2,6-difluorophenyl)sulfonyl)azetidin-3-yl)oxy)-6-methylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C18H18F2N2O4S and its molecular weight is 396.41. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactions in Antibacterial Agents
The compound 1-cyclopropyl-4-((1-((2,6-difluorophenyl)sulfonyl)azetidin-3-yl)oxy)-6-methylpyridin-2(1H)-one and its derivatives have been explored for their potential in synthesizing antibacterial agents. Miyamoto et al. (1987) synthesized 1-cyclopropyl- and 1-ethyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid derivatives with a sulfinyl or sulfonyl group at C-7, demonstrating their potent antibacterial properties, especially enoxacin, synthesized via a Dieckmann-type cyclization route Miyamoto et al., 1987.
Cycloplatinated Complexes in Cancer Research
The biological relevance of cycloplatinated complexes incorporating biocompatible phosphine ligands, such as this compound, was investigated by Millán et al. (2019). These complexes were studied for their optical properties, cytotoxic activities against tumor cell lines, and their interaction with DNA, revealing significant insights into their potential application in cancer research Millán et al., 2019.
Antitumor Beta-Lactams
Veinberg et al. (2004) synthesized 6-alkylidenepenicillanate sulfoxides and sulfones, leading to the formation of 3-alkylidene substituted azetidin-2-ones. Some of these beta-lactams exhibited potent cytotoxic properties against tumor cells, indicating their significance in antitumor research Veinberg et al., 2004.
Enzymatic Biosynthesis of Cyclopropane
The enzymatic chemistry of cyclopropane and its biosynthesis in natural products, including those with antibiotic and antitumor properties, was extensively reviewed by Thibodeaux et al. (2012). This research highlights the significance of the cyclopropane structural element, present in various bioactive compounds, and its biosynthetic pathways, offering a comprehensive understanding of its role in medicinal chemistry Thibodeaux et al., 2012.
properties
IUPAC Name |
1-cyclopropyl-4-[1-(2,6-difluorophenyl)sulfonylazetidin-3-yl]oxy-6-methylpyridin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18F2N2O4S/c1-11-7-13(8-17(23)22(11)12-5-6-12)26-14-9-21(10-14)27(24,25)18-15(19)3-2-4-16(18)20/h2-4,7-8,12,14H,5-6,9-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMZBQIUQAHUSTQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=O)N1C2CC2)OC3CN(C3)S(=O)(=O)C4=C(C=CC=C4F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18F2N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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